1-Phenylethan-1-one hydrazone
Overview
Description
1-Phenylethan-1-one hydrazone is a chemical compound with the molecular formula C8H10N2 . It is commonly used in organic synthesis as a reagent for the determination of carbonyl compounds . It is a hydrazone derivative of acetophenone and is often used as a reagent for qualitative analysis of carbonyl compounds .
Synthesis Analysis
The synthesis of hydrazones, including 1-Phenylethan-1-one hydrazone, is achieved by combining suitable aldehydes with hydrazides . Various methods for their preparation include solution-based synthesis, mechanosynthesis, and solid-state melt reactions . The mechanochemical approach is generally a better choice for the quinazolines, while the solid-state melt reaction is more efficient for derivatives of (iso)nicotinic based hydrazones .Molecular Structure Analysis
The molecular structure of 1-Phenylethan-1-one hydrazone can be represented by the formula C8H10N2 . The average mass is 134.178 Da and the monoisotopic mass is 134.084396 Da .properties
CAS RN |
13466-30-3 |
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Product Name |
1-Phenylethan-1-one hydrazone |
Molecular Formula |
C8H10N2 |
Molecular Weight |
134.18 g/mol |
IUPAC Name |
(E)-1-phenylethylidenehydrazine |
InChI |
InChI=1S/C8H10N2/c1-7(10-9)8-5-3-2-4-6-8/h2-6H,9H2,1H3/b10-7+ |
InChI Key |
LEXOZHHIDPMMAC-JXMROGBWSA-N |
Isomeric SMILES |
C/C(=N\N)/C1=CC=CC=C1 |
SMILES |
CC(=NN)C1=CC=CC=C1 |
Canonical SMILES |
CC(=NN)C1=CC=CC=C1 |
Other CAS RN |
13466-30-3 |
Origin of Product |
United States |
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